Cas no 119269-24-8 (3-Hexadecylthiophene)

• Product Name: 3-Hexadecylthiophene
• CAS No: 119269-24-8
• MF: C₂₀H₃₆S
• MW: 308.564845085144
• MDL: MFCD07368973
• CID: 91485
• PubChem ID: 253662324
• Update Time: 2025-06-07

3-Hexadecylthiophene Chemical and Physical Properties

Names and Identifiers

• 3-Hexadecylthiophene
• 3-n-Hexadecylthiophene
• 3-n-Hexadecylthiophene, 97%
• F14982
• Thiophene, 3-hexadecyl-
• H1462
• DS-4671
• 119269-24-8
• FT-0744905
• SB66432
• CS-W009925
• FRVZSODZVJPMKO-UHFFFAOYSA-N
• 3-Hexadecyl-thiophene
• C20H36S
• A804237
• SCHEMBL1532380
• GEO-01482
• W-200090
• DTXSID10377811
• AKOS005254526
• SY036863
• AC-33684
• MFCD07368973
• DB-050466

• MDL： MFCD07368973
• Inchi： 1S/C20H36S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-17-18-21-19-20/h17-19H,2-16H2,1H3
• InChI Key： FRVZSODZVJPMKO-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 308.25400
• Monoisotopic Mass: 308.254
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 28.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.9225 (estimate)
• Melting Point: 31.0 to 35.0 deg-C
• Boiling Point: 367.8℃ at 760 mmHg
• Flash Point: >110°(230°F)
• Refractive Index: 1.4780 (estimate)
• PSA: 28.24000
• LogP: 7.77190
• λmax: 244(CHCl3)(lit.)
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 3-Hexadecylthiophene

Chemical Profile of 3-Hexadecylthiophene (CAS No: 119269-24-8)

3-Hexadecylthiophene, identified by the Chemical Abstracts Service Number (CAS No) 119269-24-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the thiophene family, which is known for its diverse applications in materials science, pharmaceuticals, and agrochemicals. The structural uniqueness of 3-Hexadecylthiophene lies in its long alkyl chain (hexadecyl) attached to a thiophene ring, which imparts distinct physicochemical properties that make it a valuable candidate for various industrial and scientific applications.

The synthesis of 3-Hexadecylthiophene involves intricate organic reactions, typically starting from hexadecyl halides and thiophene derivatives. The introduction of the hexadecyl group enhances the lipophilicity of the molecule, making it more soluble in organic solvents and potentially more effective in biological systems. This characteristic has positioned 3-Hexadecylthiophene as a promising intermediate in the development of novel drug formulations and advanced materials.

In recent years, research on 3-Hexadecylthiophene has been expanding into novel domains, particularly in the field of organic electronics and photovoltaics. The thiophene ring's conjugated system allows for efficient charge transport, making derivatives like 3-Hexadecylthiophene suitable for use in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and dye-sensitized solar cells (DSSCs). Studies have demonstrated that incorporating alkyl chains, such as hexadecyl, can further optimize the performance of these devices by enhancing charge mobility and stability.

Moreover, the pharmaceutical potential of 3-Hexadecylthiophene has not gone unnoticed. Researchers are exploring its utility as a precursor in synthesizing bioactive molecules with therapeutic properties. The thiophene core is a common motif in many pharmacologically active compounds, including antifungal, antibacterial, and anti-inflammatory agents. By modifying the substituents on the thiophene ring, scientists can tailor the chemical properties to target specific biological pathways. For instance, studies have shown that derivatives of 3-Hexadecylthiophene exhibit promising antimicrobial activity due to their ability to disrupt bacterial cell membranes.

The long alkyl chain in 3-Hexadecylthiophene also contributes to its potential application in drug delivery systems. Lipophilic compounds like this one can be incorporated into lipid-based nanoparticles or micelles, which are widely used for targeted drug delivery. These formulations can improve the bioavailability of therapeutic agents and enhance their efficacy by delivering them directly to the site of action. Preliminary studies indicate that 3-Hexadecylthiophene-based nanoparticles show promise in delivering payloads to cancer cells while minimizing toxicity to healthy tissues.

From an industrial perspective, 3-Hexadecylthiophene finds utility in specialty chemicals and polymer additives. Its high thermal stability and resistance to environmental degradation make it suitable for use as an additive in high-performance polymers and coatings. These additives can improve the durability and functionality of materials used in automotive, aerospace, and construction industries. Additionally, the compound's ability to act as a flame retardant has been investigated, with early findings suggesting its potential in developing eco-friendly fire-resistant materials.

The environmental impact of 3-Hexadecylthiophene is also a subject of interest. While its long alkyl chain suggests potential persistence in aquatic environments, current research is focused on developing biodegradable derivatives that minimize ecological harm. Efforts are underway to optimize synthetic routes that reduce waste and energy consumption without compromising yield or purity. Such green chemistry approaches are essential for ensuring that compounds like 3-Hexadecylthiophene are developed sustainably.

In conclusion,3-Hexadecylthiophene (CAS No: 119269-24-8) represents a versatile compound with broad applications across multiple industries. Its unique structure combines lipophilicity with electronic properties, making it valuable in pharmaceuticals, materials science, and environmental technology. As research continues to uncover new uses for this compound,3-Hexadecylthiophene is poised to play an increasingly significant role in advancing scientific innovation and industrial solutions.